2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid
Overview
Description
“2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid” is a chemical compound with the molecular formula C7H10F2O3 . It is used in research and is considered an organic building block . The compound has a molecular weight of 180.15 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H10F2O3/c8-7(9,5(10)11)6(12)3-1-2-4-6/h12H,1-4H2,(H,10,11) . This code provides a specific description of the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a powder at room temperature . The storage temperature is not specified .Scientific Research Applications
Environmental Impact and Toxicity Studies
One significant area of research focuses on the environmental impact and toxicity of related chemical compounds. For instance, studies have been conducted on the toxicology and mutagenicity of 2,4-D herbicide, a compound somewhat related in function but distinct in structure from 2,2-Difluoro-2-(1-hydroxycyclopentyl)acetic acid. These studies provide insights into the characteristics of herbicide toxicity and mutagenicity, emphasizing the need for environmental risk assessments of such chemicals (Zuanazzi, Ghisi, & Oliveira, 2020). While this research does not directly address this compound, it underscores the broader context of understanding the environmental and health implications of chemical agents.
Organic Acids in Industrial Applications
Research has also been conducted on the roles of organic acids in industrial applications, such as their use in acidizing operations for carbonate and sandstone formations. Although not directly about this compound, this research highlights the utility of organic acids in enhancing industrial processes, suggesting potential areas of application for various organic acids (Alhamad, Alrashed, Al Munif, & Miskimins, 2020).
Biotechnological Applications
The production of lactic acid from biomass is another area of interest, demonstrating the biotechnological potential of organic acids derived from renewable resources. This research outlines the transformation of lactic acid into various valuable chemicals, showcasing the versatility of organic acids in green chemistry applications (Gao, Ma, & Xu, 2011).
Disinfection and Water Treatment
The use of peracetic acid for wastewater disinfection is another application that, while not directly related to this compound, demonstrates the utility of organic acids in environmental management. Peracetic acid's effectiveness in treating wastewater highlights the potential for similar compounds to be used in environmental protection and public health efforts (Kitis, 2004).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
Properties
IUPAC Name |
2,2-difluoro-2-(1-hydroxycyclopentyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10F2O3/c8-7(9,5(10)11)6(12)3-1-2-4-6/h12H,1-4H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJPRDLSLGRZMSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C(C(=O)O)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
681240-10-8 |
Source
|
| Record name | 2,2-difluoro-2-(1-hydroxycyclopentyl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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